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Compound of Interest

Compound Name: Antimycin A4

CAS No.: 27220-59-3

Cat. No.: B020572

Get Quote

An In-depth Examination of a Potent Mitochondrial Complex III Inhibitor

This guide provides a comprehensive technical overview of Antimycin A4, a key member of

the antimycin A complex. As a Senior Application Scientist, the following sections will delve into

the critical details of its biochemical properties, mechanism of action, and practical applications

in a laboratory setting, offering insights grounded in established scientific literature.

Core Compound Identification
Antimycin A4 is a naturally occurring compound produced by Streptomyces species. It is a

crucial tool for researchers studying cellular respiration and mitochondrial dysfunction.
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Property Value Source(s)

CAS Number 27220-59-3 [1][2][3][4]

Molecular Formula C₂₅H₃₄N₂O₉ [1]

Molecular Weight Approximately 506.6 g/mol [1][2]

Solubility
Soluble in DMSO, DMF,

ethanol, and methanol.
[1]

Mechanism of Action: Dual Inhibition
Antimycin A4 is primarily recognized for its potent inhibition of the mitochondrial electron

transport chain (ETC). However, it also exhibits a secondary inhibitory effect on a key metabolic

enzyme.

Primary Target: Mitochondrial Complex III (Cytochrome
c Reductase)
The principal mechanism of action for Antimycin A4 is the disruption of cellular respiration

through the inhibition of mitochondrial complex III (cytochrome bc1 complex).[5] It binds to the

Qi site of this complex, which obstructs the transfer of electrons from ubiquinone to cytochrome

c.[2][6] This blockage has several critical downstream consequences:

Halts Cellular Respiration: The electron flow through the ETC is effectively stopped, leading

to a collapse of the mitochondrial membrane potential.[2][7]

Inhibits ATP Synthesis: The disruption of the proton gradient across the inner mitochondrial

membrane prevents ATP synthase from producing ATP.[2]

Induces Oxidative Stress: The inhibition of complex III leads to an increased production of

superoxide, a reactive oxygen species (ROS).[2][8] This surge in ROS can induce cellular

damage and trigger apoptosis.[7][8]
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Experimental Workflow for Antimycin A4 Treatment.

Conclusion
Antimycin A4 is a powerful and versatile tool for researchers in various fields, including cell

biology, biochemistry, and drug development. Its well-characterized mechanism of action as a

potent inhibitor of mitochondrial complex III allows for the precise manipulation of cellular

respiration and the induction of mitochondrial stress. A thorough understanding of its properties

and careful adherence to established protocols are essential for obtaining reliable and

impactful experimental results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

